Cas no 873-81-4 (3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione)

• Product Name: 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione
• CAS No: 873-81-4
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 4663423
• PubChem ID: 63162896
• Update Time: 2025-08-04

3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-methyl-1lambda6-thiolane-1,1-dione
• 3-hydroxy-3-methyl-1??-thiolane-1,1-dione
• 3-methyl-1,1-dioxothiolan-3-ol
• AT13047
• 3-HYDROXY-3-METHYLTETRAHYDROTHIOPHENE 1,1-DIOXIDE
• 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione

• Inchi： 1S/C5H10O3S/c1-5(6)2-3-9(7,8)4-5/h6H,2-4H2,1H3
• InChI Key： CDSSBBSQQZEXQD-UHFFFAOYSA-N
• SMILES： S1(CCC(C)(C1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 201
• XLogP3: -0.7
• Topological Polar Surface Area: 62.8

Additional information on 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione

Introduction to 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione (CAS No. 873-81-4)

3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione, identified by the Chemical Abstracts Service registry number CAS No. 873-81-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic thiolane derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a cyclohexane ring substituted with hydroxyl, methyl, and thiol groups, making it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione consists of a six-membered ring with functional groups that contribute to its reactivity and biological activity. The presence of both hydroxyl and thiol functionalities allows for diverse interactions with biological targets, including enzymes and receptors. This structural motif has been explored in the development of novel therapeutic agents, particularly in the context of anti-inflammatory and antioxidant applications.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for the preparation of 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione, improving its accessibility for research purposes. One such approach involves the cyclization of appropriate precursors under controlled conditions, yielding the desired thiolane core with high regioselectivity. These synthetic strategies have opened new avenues for exploring derivatives of this compound, which may exhibit enhanced pharmacological properties.

In the realm of pharmaceutical research, 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione has been investigated for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Studies have suggested that derivatives of this compound may inhibit key enzymes such as lipoxygenases and cyclooxygenases, which are central to the production of pro-inflammatory mediators. Additionally, the thiol group present in the molecule can participate in redox-sensitive mechanisms, making it a promising candidate for developing drugs targeting neurodegenerative diseases where oxidative damage plays a critical role.

The compound's stability under various conditions is another area of interest. Research has demonstrated that 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione can be stored effectively at room temperature without significant degradation, ensuring its suitability for long-term studies. Furthermore, its solubility profile in both polar and non-polar solvents makes it adaptable for formulation into diverse delivery systems, including oral and topical medications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione with biological targets. These simulations have provided insights into how modifications to the core structure can enhance binding affinity and selectivity. For instance, introducing additional functional groups or altering the substitution pattern on the cyclohexane ring has been shown to improve interactions with specific protein targets.

The pharmaceutical industry has also explored 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione as a building block for more complex molecules. By incorporating this scaffold into larger drug candidates, researchers aim to leverage its inherent bioactivity while adding new functionalities that enhance efficacy and reduce side effects. This approach aligns with current trends in drug discovery toward rational design based on structural insights.

Environmental considerations have not been overlooked in the study of 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such methodologies not only align with sustainable chemistry principles but also make production more cost-effective and scalable.

The future prospects for 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione are promising, with ongoing research focusing on expanding its applications beyond traditional pharmaceuticals. Potential uses in agrochemicals and material science have been proposed, where its unique chemical properties could offer innovative solutions to existing challenges.

In summary, 3-hydroxy-3-methyl-1λ?-thiolane-1,1-dione (CAS No. 87381) remains a compelling subject of study due to its structural versatility and biological relevance. Continued investigation into its synthesis, pharmacology, and industrial applications will likely uncover further value in this remarkable compound.